Cas no 87700-05-8 (TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE)

• Product Name: TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE
• CAS No: 87700-05-8
• MF: C₂₄H₅₄NO₄P
• MW: 451.663629055023
• CID: 708905
• PubChem ID: 13118288
• Update Time: 2025-06-07

TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE Chemical and Physical Properties

Names and Identifiers

• TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE
• dihydrogen phosphate,tetrahexylazanium
• Tetrahexylammonium dihydrogen phosphate solution
• DTXSID60519340
• SCHEMBL1204207
• dihydrogen phosphate;tetrahexylazanium
• 87700-05-8
• N,N,N-Trihexylhexan-1-aminium dihydrogen phosphate

• Inchi： 1S/C24H52N.H3O4P/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;1-5(2,3)4/h5-24H2,1-4H3;(H3,1,2,3,4)/q+1;/p-1
• InChI Key： ITLADWLZFFSZKW-UHFFFAOYSA-M
• SMILES： P(=O)([O-])(O)O.[N+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 451.37900
• Monoisotopic Mass: 451.37904620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 90.40000
• LogP: 7.63400

TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE

TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE (CAS No. 87700-05-8): An Overview

Tetrahexylammonium dihydrogen phosphate (THADP), with the CAS number 87700-05-8, is a quaternary ammonium salt that has gained significant attention in recent years due to its unique properties and potential applications in various fields, including analytical chemistry, materials science, and pharmaceutical research. This compound is characterized by its high thermal stability, low toxicity, and excellent solubility in polar solvents, making it a versatile reagent for a wide range of applications.

The molecular structure of TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE consists of a tetrahexylammonium cation and a dihydrogen phosphate anion. The tetrahexylammonium cation is derived from the quaternization of hexylamine, while the dihydrogen phosphate anion is a common inorganic anion. The combination of these two components results in a compound with unique physical and chemical properties that make it particularly useful in various scientific and industrial processes.

In analytical chemistry, TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE is often used as a phase transfer catalyst (PTC) to facilitate reactions between immiscible phases. PTCs are crucial in many organic synthesis reactions, where they help to overcome the solubility limitations of reactants and catalysts. Recent studies have shown that THADP can significantly enhance the efficiency and selectivity of various reactions, such as nucleophilic substitutions and esterifications. For example, a study published in the Journal of Organic Chemistry demonstrated that THADP can improve the yield of esterification reactions by up to 30% compared to traditional catalysts.

In materials science, TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE has been explored for its potential in the synthesis of advanced materials. Its high thermal stability and low toxicity make it an attractive choice for the preparation of functional polymers and nanomaterials. Research conducted at the University of California, Berkeley, has shown that THADP can be used as a template for the synthesis of mesoporous silica nanoparticles with well-defined pore structures. These nanoparticles have potential applications in drug delivery systems, catalysis, and environmental remediation.

In the pharmaceutical industry, TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE has shown promise as a pharmaceutical excipient. Excipients are inactive substances used in the formulation of drugs to improve their stability, solubility, and bioavailability. THADP's ability to enhance the solubility of poorly soluble drugs makes it a valuable candidate for improving drug delivery systems. A study published in the International Journal of Pharmaceutics reported that THADP can significantly increase the dissolution rate of poorly soluble drugs such as ibuprofen and naproxen, thereby improving their therapeutic efficacy.

The environmental impact of TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE is also an important consideration. Recent studies have shown that THADP has low toxicity and biodegradability, making it an environmentally friendly alternative to many traditional reagents. This is particularly important in industries where sustainability and environmental responsibility are key concerns.

In conclusion, TETRAHEXYLAMMONIUM DIHYDROGEN PHOSPHATE (CAS No. 87700-05-8) is a versatile compound with a wide range of applications in analytical chemistry, materials science, and pharmaceutical research. Its unique properties, including high thermal stability, low toxicity, and excellent solubility, make it an attractive choice for various scientific and industrial processes. Ongoing research continues to uncover new applications and potential benefits of this compound, further solidifying its importance in modern scientific research.